NOD-like Receptor (NLR) Inhibitor
  • Forsythoside I
    Forsythoside I
    • Cat. No.:
    • B090299
    • CAS No.:
    • 1357910-26-9
    • Molecular Formula:
    • C29H36O15
    • Molecular Weight:
    • 624.6 g/mol
    Description
    Isoforsythiaside is a natural product found in Forsythia viridissima with data available.
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  • Britannin
    Britannin
    • Cat. No.:
    • B600242
    • CAS No.:
    • Molecular Formula:
    • C19H26O7
    • Molecular Weight:
    • 366.4 g/mol
    Description
    from Inula aucheriana;  structure in first source
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  • Fc 11a-2
    Fc 11a-2
    • Cat. No.:
    • B607422
    • CAS No.:
    • 960119-75-9
    • Molecular Formula:
    • C16H16N2
    • Molecular Weight:
    • 236.31 g/mol
    Description
    Fc11a-2 is a specific inhibitor of inflammasome assembly, targeting the NLRP3 inflammasome by interfering with the proximity-induced autocleavage of procaspase-1.
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  • Dapansutrile
    Dapansutrile
    • Cat. No.:
    • B1669814
    • CAS No.:
    • 54863-37-5
    • Molecular Formula:
    • C4H7NO2S
    • Molecular Weight:
    • 133.17 g/mol
    Description
    Dapansutrile is under investigation in clinical trial NCT01768975 (Phase 2 Efficacy Trial of OLT1177 Gel in Subjects With Moderate to Severe Pain Associated With OA of the Knee).
    Dapansutrile is an orally bio...
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  • GSK223
    GSK223
    • Cat. No.:
    • B1672369
    • CAS No.:
    • Molecular Formula:
    • C21H18FN3O3S2
    • Molecular Weight:
    • 443.5 g/mol
    Description
    GSK223 is an inhibitor of iE-DAP-stimulated IL-8 release via the NOD1 signaling pathway.
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  • Necrosulfonamide
    Necrosulfonamide
    • Cat. No.:
    • B1678005
    • CAS No.:
    • 432531-71-0
    • Molecular Formula:
    • C18H15N5O6S2
    • Molecular Weight:
    • 461.5 g/mol
    Description
    Necrosulfonamide is a sulfonamide that is a 3-methoxypyrazin-2-yl derivative of (E)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-3-(5-nitrothiophene-2-yl)acrylamide. Necrosulfonamide specifically blocks...
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  • INF4E
    INF4E
    • Cat. No.:
    • B1679027
    • CAS No.:
    • Molecular Formula:
    • C12H13ClO3
    • Molecular Weight:
    • 240.68 g/mol
    Description
    NLRP3-IN-9 is an inhibitor of caspase-1 and NLRP3 ATPase activities. It acts by irreversibly trapping thiol nucleophiles, which prevents both ATP- and nigericin-triggered pyroptosis of human THP-1 cells in a tim...
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  • Selnoflast potassium
    Selnoflast potassium
    • Cat. No.:
    • B12774063
    • CAS No.:
    • 2260969-37-5
    • Molecular Formula:
    • C20H28KN3O3S
    • Molecular Weight:
    • 429.6 g/mol
    Description
    SELNOFLAST POTASSIUM is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
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  • Nangibotide TFA
    Nangibotide TFA
    • Cat. No.:
    • B15602848
    • CAS No.:
    • Molecular Formula:
    • C56H83F3N14O24S2
    • Molecular Weight:
    • 1457.5 g/mol
    Description
    Nangibotide TFA is a useful research compound. Its molecular formula is C56H83F3N14O24S2 and its molecular weight is 1457.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Nangibotide TFA su...
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  • Nlrp3-IN-70
    Nlrp3-IN-70
    • Cat. No.:
    • B15613099
    • CAS No.:
    • Molecular Formula:
    • C23H23NO5
    • Molecular Weight:
    • 393.4 g/mol
    Description
    Nlrp3-IN-70 is a useful research compound. Its molecular formula is C23H23NO5 and its molecular weight is 393.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Nlrp3-IN-70 suitable for many ...
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